Cas no 2503208-77-1 (3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride)

• Product Name: 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride
• CAS No: 2503208-77-1
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• MDL: MFCD32859758
• CID: 5670909
• PubChem ID: 155822697
• Update Time: 2025-06-14

3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27149690
• 3-[(4-Bromophenyl)methyl]-3-methylazetidine;hydrochloride
• 2503208-77-1
• 3-[(4-bromophenyl)methyl]-3-methylazetidine hydrochloride
• 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride

• MDL： MFCD32859758
• Inchi： 1S/C11H14BrN.ClH/c1-11(7-13-8-11)6-9-2-4-10(12)5-3-9;/h2-5,13H,6-8H2,1H3;1H
• InChI Key： BIROHYOIQPRTKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(C)CNC1.Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride

Comprehensive Overview of 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride (CAS No. 2503208-77-1)

3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride (CAS No. 2503208-77-1) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its unique chemical properties and potential applications. The presence of the 4-bromophenyl group and the methylazetidine moiety makes this compound particularly interesting for drug discovery and advanced material synthesis.

Researchers are actively exploring 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride due to its structural features that may contribute to bioactive properties. The bromine substituent enhances the compound's reactivity in cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with current trends in sustainable chemistry, where efficient synthetic methods are highly sought after. The compound's potential as a building block for more complex molecules is a subject of ongoing investigation, particularly in the context of small molecule drug development and functional materials.

The hydrochloride salt form of 3-(4-bromophenyl)methyl-3-methylazetidine improves its stability and solubility, making it more suitable for various applications. This characteristic is particularly valuable in pharmaceutical formulations, where salt forms are often preferred to enhance bioavailability. The compound's CAS number 2503208-77-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

Recent scientific literature highlights the growing importance of azetidine derivatives in medicinal chemistry. These compounds are being investigated for their potential in addressing various health challenges, including neurological disorders and metabolic diseases. The specific structural features of 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride may offer advantages in drug design, such as improved target binding or metabolic stability.

From a materials science perspective, the compound's rigid azetidine ring and aromatic bromophenyl group could contribute to the development of novel polymers or liquid crystals. These applications are particularly relevant in the context of advanced electronics and optoelectronic devices, areas that are currently experiencing rapid growth. The bromine atom present in the molecule provides a handle for further functionalization through various metal-catalyzed reactions.

Quality control and characterization of 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, which are critical factors for research and potential commercial applications. The compound's stability under various conditions is also an important consideration for storage and handling.

The synthesis of 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride generally involves multi-step organic transformations, with careful attention to reaction conditions and purification methods. Current research focuses on optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the principles of green chemistry. This aspect is particularly important given the increasing emphasis on sustainable practices in chemical manufacturing.

In the context of drug discovery, the azetidine scaffold present in this compound is recognized for its ability to modulate physicochemical properties of potential drug candidates. The incorporation of such strained rings can influence a molecule's conformation, potentially leading to improved pharmacological profiles. This makes 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride a valuable intermediate for medicinal chemistry programs.

The commercial availability of 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride through specialty chemical suppliers has facilitated its adoption in various research programs. Its CAS registry number 2503208-77-1 ensures precise identification across global chemical inventories and regulatory systems. Proper documentation and handling procedures are essential when working with this compound to ensure research reproducibility and safety.

Future research directions for 3-(4-bromophenyl)methyl-3-methylazetidine hydrochloride may include exploration of its biological activity, further derivatization studies, and investigation of its physical properties for materials applications. The compound's versatility makes it a promising candidate for multiple areas of scientific inquiry, particularly in the development of new therapeutic agents and functional materials.